Cas no 1301214-58-3 (7-chloro-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-5-carboxylic acid)

7-chloro-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-5-carboxylic acid structure
1301214-58-3 structure
Product Name:7-chloro-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-5-carboxylic acid
CAS No:1301214-58-3
MF:C8H5ClN2O3
MW:212.58990073204
CID:6251490
PubChem ID:67151278
Update Time:2024-01-13

7-chloro-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 7-chloro-2-oxo-1,3-dihydrobenzimidazole-5-carboxylic acid
    • 7-Chloro-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid
    • Z1508964832
    • 1301214-58-3
    • EN300-7435737
    • 7-Chloro-2-oxo-2,3-dihydro-1H-benzoimidazole-5-carboxylic acid
    • 7-chloro-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-5-carboxylic acid
    • LQFOELDGFDCQMH-UHFFFAOYSA-N
    • BCC21458
    • SCHEMBL1759139
    • Inchi: 1S/C8H5ClN2O3/c9-4-1-3(7(12)13)2-5-6(4)11-8(14)10-5/h1-2H,(H,12,13)(H2,10,11,14)
    • InChI Key: LQFOELDGFDCQMH-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(=O)O)=CC2=C1NC(N2)=O

Computed Properties

  • Exact Mass: 211.999
  • Monoisotopic Mass: 211.999
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.4A^2
  • XLogP3: 0.7

7-chloro-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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